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Compound of Interest

Compound Name: Biotin-PEG4-hydrazide TFA

Cat. No.: B11929119 Get Quote

In the fields of proteomics, drug development, and molecular biology, the precise labeling and

detection of biomolecules are paramount. Carbonyl-reactive probes are essential tools for

studying proteins and glycoproteins, particularly for identifying oxidative stress markers or for

targeted labeling of carbohydrate moieties. This guide provides a detailed comparison of

Biotin-PEG4-hydrazide TFA with other commonly used carbonyl-reactive probes, supported

by experimental data and protocols to assist researchers in selecting the optimal tool for their

needs.

Introduction to Carbonyl-Reactive Probes
Carbonyl groups (aldehydes and ketones) are typically absent in naturally occurring proteins

and nucleic acids, making them ideal targets for chemoselective ligation—a type of reaction

that selectively targets a specific functional group in a complex biological environment.[1]

These carbonyl groups can be introduced into biomolecules, such as glycoproteins, through

mild oxidation of their carbohydrate components.[2][3] Carbonyl-reactive probes, which carry a

reporter tag like biotin, can then be used to label these modified molecules for detection,

purification, and analysis.[4]

Biotin-PEG4-hydrazide is a popular carbonyl-reactive probe that consists of three key

components:

Biotin: A high-affinity ligand for streptavidin and avidin, enabling robust detection and affinity

purification.[4]
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PEG4 (Polyethylene Glycol) Linker: A hydrophilic spacer that improves water solubility,

reduces non-specific binding, and minimizes steric hindrance, allowing for better access of

the biotin to avidin or streptavidin.[5][6]

Hydrazide Group: A nucleophile that reacts with aldehydes and ketones to form a hydrazone

bond.[7][8]

TFA (Trifluoroacetic acid): A counter-ion from the purification process that does not typically

interfere with the labeling reaction.

This guide will compare the performance of Biotin-PEG4-hydrazide with other classes of

carbonyl-reactive probes, focusing on reaction kinetics, bond stability, and practical

applications.

Mechanism of Action: Hydrazone vs. Oxime
Formation
The primary mechanism for labeling with these probes is the reaction of a nucleophilic group

on the probe with an electrophilic carbonyl on the target molecule. The two most common

reactions involve hydrazides and aminooxy compounds.

Hydrazide Probes: React with aldehydes or ketones to form a hydrazone linkage. This

reaction is reversible and catalyzed by acid.[7][9]

Aminooxy (Hydroxylamine) Probes: React with aldehydes or ketones to form an oxime

linkage. This reaction is also acid-catalyzed and generally forms a more stable bond than a

hydrazone.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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